Cas no 1131622-32-6 (1-(2-Carboxyphenyl)-3-n-butyl piperazine)

• Product Name: 1-(2-Carboxyphenyl)-3-n-butyl piperazine
• CAS No: 1131622-32-6
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD11112715
• CID: 2195077
• PubChem ID: 44828713
• Update Time: 2025-07-18

1-(2-Carboxyphenyl)-3-n-butyl piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Carboxyphenyl)-3-n-butyl piperazine
• 2-(3-butylpiperazin-1-yl)benzoic acid
• 1131622-32-6
• AKOS015897821
• 1-(2-carboxyphenyl)-3-n-butylpiperazine

• MDL： MFCD11112715
• Inchi： 1S/C15H22N2O2/c1-2-3-6-12-11-17(10-9-16-12)14-8-5-4-7-13(14)15(18)19/h4-5,7-8,12,16H,2-3,6,9-11H2,1H3,(H,18,19)
• InChI Key： ZYMYMIPFWZXNPH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1CCNC(CCCC)C1)=O

Computed Properties

• Exact Mass: 262.168127949Da
• Monoisotopic Mass: 262.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-(2-Carboxyphenyl)-3-n-butyl piperazine

Introduction to 1-(2-Carboxyphenyl)-3-n-butyl piperazine (CAS No. 1131622-32-6)

1-(2-Carboxyphenyl)-3-n-butyl piperazine, identified by the chemical abstracts service number 1131622-32-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperazine derivative, characterized by a carboxyphenyl group and a n-butyl substituent, has garnered attention due to its structural features and potential biological activities. The compound belongs to a class of molecules that are frequently explored in the development of drugs targeting neurological and cardiovascular disorders.

The molecular structure of 1-(2-Carboxyphenyl)-3-n-butyl piperazine consists of a piperazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms, substituted with a carboxyphenyl moiety at the 1-position and a n-butyl group at the 3-position. This specific arrangement of functional groups imparts unique physicochemical properties and biological interactions, making it a valuable scaffold for further chemical modifications and pharmacological investigations.

In recent years, there has been growing interest in piperazine derivatives due to their diverse pharmacological profiles. The presence of the carboxy group in 1-(2-Carboxyphenyl)-3-n-butyl piperazine suggests potential for interactions with biological targets such as enzymes and receptors, which are often modulated in the treatment of various diseases. Additionally, the n-butyl substituent can influence the compound's solubility and metabolic stability, factors that are critical in drug design.

One of the most compelling aspects of 1-(2-Carboxyphenyl)-3-n-butyl piperazine is its potential application in the treatment of neurological disorders. Piperazine derivatives have been investigated for their effects on neurotransmitter systems, particularly dopamine and serotonin pathways. Studies have shown that certain piperazine-based compounds can modulate these systems, leading to potential therapeutic benefits in conditions such as depression, anxiety, and Parkinson's disease. The specific arrangement of functional groups in 1-(2-Carboxyphenyl)-3-n-butyl piperazine may confer unique properties that enhance its efficacy or selectivity in these contexts.

Furthermore, the compound's structural features make it an attractive candidate for further derivatization. By modifying either the carboxyphenyl or n-butyl groups, researchers can explore new analogs with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where optimizing lead compounds for specific therapeutic targets is essential. The synthesis of 1-(2-Carboxyphenyl)-3-n-butyl piperazine has been reported using various synthetic strategies, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions, which highlight its synthetic accessibility.

The pharmacokinetic properties of 1-(2-Carboxyphenyl)-3-n-butyl piperazine are also of considerable interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical relevance. Preliminary studies suggest that the compound may exhibit moderate solubility in water and lipids, which could influence its bioavailability and distribution within the body. Additionally, metabolic studies indicate that it may be susceptible to degradation by cytochrome P450 enzymes, a common pathway for many pharmaceutical compounds.

Recent advances in computational chemistry have further enhanced the study of 1-(2-Carboxyphenyl)-3-n-butyl piperazine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can guide experimental design and help identify potential lead compounds more efficiently. Moreover, virtual screening methods have been employed to identify novel derivatives with improved pharmacological profiles based on the structure-activity relationships (SAR) established for this class of compounds.

The synthesis and characterization of 1-(2-Carboxyphenyl)-3-n-butyl piperazine have also contributed to our understanding of related scaffolds. By comparing its properties with those of structurally similar compounds, researchers can gain insights into how different functional groups influence biological activity. This knowledge is invaluable for designing next-generation drugs with enhanced efficacy and reduced side effects.

In conclusion,1-(2-Carboxyphenyl)-3-n-butyl piperazine (CAS No. 1131622-32-6) represents a promising candidate for further pharmacological exploration. Its unique structural features, combined with its potential applications in treating neurological disorders, make it an attractive molecule for drug development. As research continues to uncover new insights into its biology and chemistry,1-(2-Carboxyphenyl)-3-n-butyl piperazine is likely to remain at the forefront of medicinal chemistry investigations.